(3-Bromo-2-ethylphenyl)methanol
Description
(3-Bromo-2-ethylphenyl)methanol (C₉H₁₁BrO) is a brominated aromatic alcohol featuring a hydroxymethyl (–CH₂OH) group attached to a benzene ring substituted with bromine at position 3 and an ethyl group at position 2. This compound is structurally characterized by the presence of electron-withdrawing bromine and electron-donating ethyl substituents, which influence its physicochemical properties and reactivity.
Properties
Molecular Formula |
C9H11BrO |
|---|---|
Molecular Weight |
215.09 g/mol |
IUPAC Name |
(3-bromo-2-ethylphenyl)methanol |
InChI |
InChI=1S/C9H11BrO/c1-2-8-7(6-11)4-3-5-9(8)10/h3-5,11H,2,6H2,1H3 |
InChI Key |
NKNADVUGUOAUNJ-UHFFFAOYSA-N |
Canonical SMILES |
CCC1=C(C=CC=C1Br)CO |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
The following analysis compares (3-Bromo-2-ethylphenyl)methanol with structurally related bromophenyl methanol derivatives, focusing on molecular properties, substituent effects, and safety considerations.
Structural and Molecular Properties
A comparative overview of key parameters is provided in Table 1.
Table 1: Comparative Molecular Properties of Brominated Phenyl Methanol Derivatives
| Compound Name | Molecular Formula | Molar Mass (g/mol) | Substituents (positions) | CAS Number |
|---|---|---|---|---|
| This compound | C₉H₁₁BrO | 215.09 | Br (3), Ethyl (2) | Not Found |
| (3-Bromo-4-methylphenyl)methanol | C₈H₉BrO | 201.06 | Br (3), Methyl (4) | 68120-35-4 |
| (3-Bromo-2-chloro-5-ethylphenyl)methanol | C₉H₁₀BrClO | 249.53 | Br (3), Cl (2), Ethyl (5) | 2710854-31-0 |
| (3-Bromo-4-methoxyphenyl)methanol | C₈H₉BrO₂ | 217.06 | Br (3), Methoxy (4) | 38493-59-3 |
| [3-Bromo-2-(methylsulfanyl)phenyl]methanol | C₈H₉BrOS | 233.13 | Br (3), Methylsulfanyl (2) | 2008218-26-4 |
Key Observations:
- Substituent Effects on Molecular Weight: The introduction of bulkier groups (e.g., ethyl, methylsulfanyl) increases molar mass, as seen in this compound (215.09 g/mol) versus (3-Bromo-4-methylphenyl)methanol (201.06 g/mol) .
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